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Compound of Interest

Compound Name: Dicaprylyl Carbonate

Cat. No.: B157004 Get Quote

Technical Support Center: Formulating with
Dicaprylyl Carbonate
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with

Dicaprylyl Carbonate in cosmetic and pharmaceutical formulations.

Frequently Asked Questions (FAQs)
Q1: What is Dicaprylyl Carbonate and what are its primary functions in a formulation?

Dicaprylyl Carbonate is a fast-spreading, dry emollient used to create a light, non-greasy skin

feel in cosmetic products.[1] Its primary functions include:

Sensory Enhancement: It imparts a silky, velvety feel, improving the overall texture and

spreadability of creams and lotions.

Solvent: It can act as a solvent for other ingredients, such as UV filters and pigments, which

can enhance their efficacy and stability in the formulation.

Emollient: It helps to soften and smooth the skin by forming a light, protective film.

Q2: Is Dicaprylyl Carbonate generally compatible with common cosmetic thickeners?
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Yes, Dicaprylyl Carbonate is known for its excellent compatibility with a wide range of

cosmetic ingredients, including many common thickeners. It is frequently found in formulations

alongside thickeners such as Xanthan Gum, Carbomer, and various Acrylates Copolymers.

However, its impact on the final viscosity and stability of a formula can vary depending on the

specific thickener used and the overall composition of the emulsion.

Q3: Can Dicaprylyl Carbonate be used in "oil-free" formulations?

While Dicaprylyl Carbonate is an ester and therefore an oil-soluble ingredient, its lightweight

and non-greasy sensory profile makes it a suitable option for formulations marketed as having

a "light" or "oil-free" feel. It provides emollience without the heavy residue associated with some

other oils.

Troubleshooting Guide
This guide addresses common issues that may arise when incorporating Dicaprylyl
Carbonate into formulations with various thickeners.

Issue 1: Reduction in Viscosity of Carbomer-Thickened
Gels
Symptom: A noticeable decrease in the viscosity of a Carbomer gel after the addition of an oil

phase containing Dicaprylyl Carbonate.

Possible Causes:

Electrolyte Sensitivity of Carbomer: Carbomers are sensitive to electrolytes. While

Dicaprylyl Carbonate itself is not an electrolyte, other components in the oil phase or

impurities could potentially impact the neutralized Carbomer network.

pH Shift: The addition of the oil phase may have slightly altered the pH of the water phase,

moving it away from the optimal pH range for Carbomer thickening (typically pH 6-7).

Interaction with the Polymer Network: The small molecular size and spreading properties of

Dicaprylyl Carbonate might allow it to interfere with the swollen polymer network of the

Carbomer, leading to a reduction in viscosity.
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Troubleshooting Workflow:

Caption: Troubleshooting workflow for reduced viscosity in Carbomer gels.

Issue 2: Phase Separation in a Xanthan Gum-Stabilized
Emulsion
Symptom: The emulsion shows signs of creaming or coalescence over time, indicating

instability.

Possible Causes:

Insufficient Xanthan Gum Concentration: The amount of Xanthan Gum may not be adequate

to create a sufficiently robust network in the aqueous phase to suspend the oil droplets

effectively.

High Oil Phase Concentration: A high concentration of the oil phase, including Dicaprylyl
Carbonate, can increase the likelihood of droplet coalescence.

Improper Homogenization: Inadequate shear during emulsification can result in larger oil

droplets, which are more prone to separation.

Troubleshooting Steps:

Increase Xanthan Gum Concentration: Incrementally increase the percentage of Xanthan

Gum (e.g., in 0.1% steps) to enhance the viscosity and yield strength of the external phase.

Optimize Homogenization: Ensure sufficient shear is applied during the emulsification

process to achieve a small and uniform oil droplet size.

Incorporate a Co-emulsifier: The addition of a suitable co-emulsifier can further stabilize the

oil-water interface.

Evaluate Oil Phase Ratio: Consider if the oil phase concentration can be moderately reduced

without compromising the desired sensory properties.
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Issue 3: Grainy or Inhomogeneous Texture with
Acrylates/C10-30 Alkyl Acrylate Crosspolymer
Symptom: The final product has a grainy texture or is not smooth upon application.

Possible Causes:

Improper Polymer Hydration: Acrylates/C10-30 Alkyl Acrylate Crosspolymer needs to be

properly dispersed and hydrated in the water phase before neutralization to avoid the

formation of "fish eyes" or clumps.

Incompatibility with Other Ingredients: While generally compatible, high concentrations of

certain ingredients could potentially disrupt the polymer network.

Processing Issues: Insufficient mixing after the addition of the oil phase can lead to an

inhomogeneous final product.

Logical Relationship Diagram for Formulation Success:

Aqueous Phase Preparation

Oil Phase Preparation

Emulsification
Proper Polymer

Dispersion
Complete Polymer

Hydration
Neutralization

(for Carbomers/Acrylates)

High Shear
Homogenization

Dicaprylyl Carbonate Other Lipids &
Emulsifiers

Stable and
Homogeneous Emulsion

Click to download full resolution via product page

Caption: Key steps for achieving a stable emulsion.

Data Summary: Qualitative Compatibility
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While specific quantitative data on the interaction between Dicaprylyl Carbonate and various

thickeners is limited in publicly available literature, the following table provides a qualitative

summary based on formulation examples and the known properties of these ingredients.

Thickener/Polymer
Compatibility with
Dicaprylyl
Carbonate

Potential Impact on
Viscosity

Key Formulation
Considerations

Carbomer Generally Good

May slightly reduce

the viscosity of highly

optimized Carbomer

gels.

Sensitive to pH and

electrolytes. Ensure

proper neutralization.

Xanthan Gum Excellent

Minimal direct impact

on viscosity provided

by Xanthan Gum.

Provides good

emulsion stability. Can

be combined with

other thickeners.

Acrylates/C10-30 Alkyl

Acrylate

Crosspolymer

Excellent

Generally compatible

with minimal negative

impact on viscosity.

Offers good

electrolyte tolerance

and a pleasant

sensory profile.

Hydroxyethylcellulose

(HEC)
Good Generally compatible.

Can create clear gels.

May have a slightly

tacky feel that

Dicaprylyl Carbonate

can help mitigate.

Polyacrylate

Crosspolymer-6
Excellent

Good compatibility,

helps to create stable

and aesthetically

pleasing textures.

Known for its ability to

stabilize formulations

with a wide range of

ingredients.

Experimental Protocols
Protocol 1: Evaluating the Impact of Dicaprylyl
Carbonate on Emulsion Viscosity
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Objective: To quantify the effect of Dicaprylyl Carbonate on the viscosity of an emulsion

stabilized with a specific thickener.

Methodology:

Prepare a Control Emulsion (without Dicaprylyl Carbonate):

Aqueous Phase: Disperse the chosen thickener (e.g., 1% Carbomer 940) in deionized

water. Heat to 75°C. If using Carbomer, neutralize with a suitable base (e.g.,

Triethanolamine) to the target pH after the emulsion is formed.

Oil Phase: Prepare an oil phase containing an emulsifier and other lipid components

(excluding Dicaprylyl Carbonate). Heat to 75°C.

Emulsification: Slowly add the oil phase to the aqueous phase under high shear

homogenization for 5 minutes.

Cooling: Cool the emulsion to room temperature with gentle mixing.

Prepare a Test Emulsion (with Dicaprylyl Carbonate):

Follow the same procedure as the control, but replace a portion of the oil phase with a

specified percentage of Dicaprylyl Carbonate (e.g., 5%).

Viscosity Measurement:

Allow both emulsions to equilibrate for 24 hours at room temperature.

Measure the viscosity of each emulsion using a viscometer with a suitable spindle and

speed. Record the viscosity at specified time points (e.g., 24 hours, 1 week, 1 month).

Data Analysis:

Compare the viscosity measurements of the control and test emulsions to determine the

impact of Dicaprylyl Carbonate.

Protocol 2: Assessing Emulsion Stability
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Objective: To evaluate the physical stability of an emulsion containing Dicaprylyl Carbonate
and a specific thickener.

Methodology:

Prepare the Test Emulsion: Formulate the emulsion as described in Protocol 1.

Accelerated Stability Testing:

Centrifuge Test: Centrifuge a sample of the emulsion at 3000 rpm for 30 minutes. Observe

for any signs of phase separation, creaming, or coalescence.[2]

Freeze-Thaw Cycles: Subject the emulsion to three cycles of freezing at -10°C for 24

hours followed by thawing at room temperature for 24 hours.[2] After each cycle, visually

inspect the sample for any changes in appearance, texture, or for signs of separation.

Elevated Temperature Stability: Store samples of the emulsion at elevated temperatures

(e.g., 40°C and 50°C) for a period of one to three months.[2] Periodically evaluate the

samples for changes in color, odor, pH, viscosity, and appearance.

Data Recording:

Document all observations at each time point for each stability test. Photographic

documentation is recommended.

Protocol 3: Sensory Panel Evaluation
Objective: To assess the sensory characteristics of a formulation containing Dicaprylyl
Carbonate.

Methodology:

Prepare Samples: Prepare a control formulation and a test formulation containing Dicaprylyl
Carbonate.

Panelist Recruitment: Recruit a panel of trained sensory assessors.

Evaluation Procedure:
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Provide each panelist with a coded sample of each formulation.

Instruct panelists to apply a standardized amount of the product to a designated area of

their forearm.

Ask panelists to rate various sensory attributes on a scale (e.g., 1 to 10), including:

Spreadability

Greasiness

Absorbency

Tackiness

Smoothness

After-feel

Data Analysis:

Collect and statistically analyze the data to determine if there are significant differences in

the sensory profiles of the formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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